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An In-depth Technical Guide to Cyclohexyl Acrylate

Introduction
Cyclohexyl acrylate (CHA) is an acrylic ester with the chemical formula C₉H₁₄O₂.[1][2][3] It is

a colorless liquid with a characteristic ester-like odor.[1][4][5] This monomer is of significant

interest to researchers and professionals in polymer science, materials science, and drug

development due to its unique combination of a flexible acrylate backbone and a bulky,

hydrophobic cyclohexyl group. These structural features allow for the synthesis of polymers

with tailored properties such as good adhesion, flexibility, thermal stability, and chemical

resistance.[4] Cyclohexyl acrylate is utilized in the production of polymers, resins, plastics,

adhesives, sealants, and coatings.[1][4] It is commonly stabilized with inhibitors like 4-

methoxyphenol (MEHQ) to prevent premature polymerization.[5][6]

Chemical Structure and Functional Groups
The molecular structure of cyclohexyl acrylate consists of two primary functional components:

a cyclohexyl ring and an acrylate group.[1][4] The IUPAC name for this compound is cyclohexyl

prop-2-enoate.[3][4]

The key functional groups are:

Acrylate Group: This is an ester of acrylic acid and contains a vinyl group directly attached to

a carbonyl carbon. This group is highly reactive and readily participates in polymerization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1360113?utm_src=pdf-interest
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.lookchem.com/casno3066-71-5.html
https://www.scbt.com/p/cyclohexyl-acrylate-3066-71-5
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://www.lookchem.com/casno3066-71-5.html
https://www.smolecule.com/products/s793570
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://www.smolecule.com/products/s793570
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.lookchem.com/casno3066-71-5.html
https://www.smolecule.com/products/s793570
https://www.nbinno.com/article/other-organic-chemicals/understanding-cyclohexyl-acrylate-properties-synthesis-applications-lr
https://www.tcichemicals.com/OP/en/p/A1208
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.lookchem.com/casno3066-71-5.html
https://www.smolecule.com/products/s793570
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexyl-acrylate
https://www.smolecule.com/products/s793570
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


reactions.[4][5]

Cyclohexyl Group: This is a six-carbon cycloalkane ring attached to the ester oxygen. This

bulky, non-polar group contributes to the polymer's properties, influencing its glass transition

temperature (Tg), hardness, and solubility.[5]

Caption: Chemical structure of Cyclohexyl Acrylate.
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Caption: Functional groups of Cyclohexyl Acrylate.

Physicochemical Properties
A summary of the key quantitative data for cyclohexyl acrylate is presented in the table below.
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Property Value Reference

Molecular Formula C₉H₁₄O₂ [1][2]

Molecular Weight 154.21 g/mol [1][2]

CAS Number 3066-71-5 [1][2][3][6]

Appearance Colorless liquid [1][5][6]

Density 0.975 g/cm³ [1][5]

Boiling Point 182-184 °C [1][5]

Flash Point 68 °C [1]

Refractive Index ~1.4600 [1][5]

Vapor Pressure 0.000811 mmHg at 25°C [1]

SMILES C=CC(=O)OC1CCCCC1 [3][4][7]

InChIKey
KBLWLMPSVYBVDK-

UHFFFAOYSA-N
[3][4]

Experimental Protocols
Synthesis of Cyclohexyl Acrylate
A common industrial method for synthesizing cyclohexyl acrylate is through the acid-

catalyzed esterification of acrylic acid with cyclohexanol.[5] Another documented method

involves the transesterification of an acrylic acid ester (like methyl acrylate) with cyclohexanol.

[8]

Detailed Methodology: Esterification of Acrylic Acid with Cyclohexanol

Reactant Preparation: Acrylic acid and cyclohexanol are mixed, typically in a stoichiometric

ratio or with a slight excess of one reactant to drive the reaction to completion.

Catalyst Addition: A strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is

added to the reaction mixture.[5]
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Reaction Conditions: The mixture is heated to reflux. The water produced during the

esterification is continuously removed using a Dean-Stark apparatus to shift the equilibrium

towards the product side.

Monitoring: The reaction progress is monitored by techniques such as gas chromatography

(GC) or thin-layer chromatography (TLC) to determine the consumption of reactants.

Work-up and Purification:

Upon completion, the reaction mixture is cooled to room temperature.

The crude product is washed with a saturated sodium bicarbonate solution to neutralize

the acid catalyst, followed by washing with brine.

The organic layer is separated, dried over an anhydrous salt (e.g., magnesium sulfate),

and filtered.

The final product is purified by vacuum distillation to obtain pure cyclohexyl acrylate.
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Caption: Experimental workflow for the synthesis of Cyclohexyl Acrylate.

Analysis of Cyclohexyl Acrylate
High-performance liquid chromatography (HPLC) is a suitable method for the analysis and

separation of cyclohexyl acrylate.[9] A reverse-phase (RP) method is commonly employed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1360113?utm_src=pdf-body-img
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://www.benchchem.com/product/b1360113?utm_src=pdf-body
https://sielc.com/cyclohexyl-acrylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodology: Reverse-Phase HPLC Analysis

Sample Preparation: A stock solution of cyclohexyl acrylate is prepared in a suitable

solvent (e.g., acetonitrile). Working standards of known concentrations are prepared by serial

dilution for calibration.

Instrumentation:

Column: A C18 reverse-phase column is typically used.[9]

Mobile Phase: A mixture of acetonitrile (MeCN) and water is used as the mobile phase.

Phosphoric acid may be added to control the pH.[9] For mass spectrometry (MS)

compatible methods, formic acid is used instead of phosphoric acid.[9]

Detector: A UV detector is commonly used, with the wavelength set appropriately for

acrylates (e.g., around 210 nm).

Chromatographic Conditions:

Flow Rate: A typical flow rate is 1.0 mL/min.

Injection Volume: A standard injection volume is 10-20 µL.

Temperature: The column is maintained at a constant temperature (e.g., 25°C).

Data Acquisition and Analysis: The chromatogram is recorded, and the peak corresponding

to cyclohexyl acrylate is identified by its retention time compared to a standard. The peak

area is used to quantify the concentration based on the calibration curve.
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Caption: Experimental workflow for RP-HPLC analysis.

Reactivity and Applications in Polymer Science
The acrylate functional group makes cyclohexyl acrylate a versatile monomer for

polymerization.[4] It readily undergoes free-radical polymerization to form poly(cyclohexyl
acrylate).[4] This reactivity is central to its use in creating a wide range of polymeric materials.

Free-Radical Polymerization of Cyclohexyl Acrylate

The polymerization process involves three main stages:
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Initiation: A free-radical initiator (e.g., AIBN or benzoyl peroxide) is thermally or

photochemically decomposed to generate initial free radicals. These radicals then react with

a cyclohexyl acrylate monomer to form a monomer radical.

Propagation: The newly formed monomer radical adds to another monomer molecule, and

this process repeats, leading to the growth of the polymer chain.

Termination: The growth of polymer chains is terminated by combination or

disproportionation reactions between two growing radical chains.
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Caption: Signaling pathway of free-radical polymerization.
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Cyclohexyl acrylate is also used in controlled polymerization techniques like Reversible

Addition-Fragmentation chain Transfer (RAFT) polymerization, which allows for precise control

over the polymer architecture.[4] The resulting polymers are used in advanced applications,

including:

Biocompatible Scaffolds: For tissue engineering, where they provide mechanical support and

promote cell adhesion.[4]

Drug Delivery Systems: As a component of biodegradable polymers for controlled drug

release.[4]

Coatings and Adhesives: Providing desirable properties such as hardness, flexibility, and

strong bonding.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1360113#chemical-structure-and-functional-groups-
of-cyclohexyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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